N-ethyl-4-methyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine

• IUPAC Name: N-ethyl-4-methyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine
• InChI: InChI=1S/C16H23N7/c1-4-17-16-20-12(2)11-14(21-16)22-7-9-23(10-8-22)15-13(3)18-5-6-19-15/h5-6,11H,4,7-10H2,1-3H3,(H,17,20,21)
• InChI Key: MBCCKJYVYDUYPT-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)N2CCN(CC2)C3=NC=CN=C3C)C
• Molecular Formula: C16H23N7
• Molecular Weight: 313.40 g/mol

Description

“N-ethyl-4-methyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine” is a compound that is part of a series of novel triazole-pyrimidine-based compounds. These compounds have been studied for their neuroprotective and anti-inflammatory activity on human microglia and neuronal cell models. Pyrimidine and its derivatives have been proven to have antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

The synthesis of these compounds involves a multi-step procedure. The compounds were characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of these compounds was analyzed using various techniques such as mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The molecules are connected by N–H…O and N–H…N hydrogen bonds between amine and amide, and amide and pyrimidine atoms.

Mechanism of Action

The mechanism of action of these compounds was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. They showed significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells.

Future Directions

The study indicates that the novel scaffolds of triazole-pyrimidine-based compounds can potentially be developed as neuroprotective and anti-neuroinflammatory agents. This suggests that future research could focus on further exploring the therapeutic potential of these compounds, particularly in the context of neurodegenerative diseases, ischemic stroke, and traumatic brain injury.